![molecular formula C18H14ClNO4 B2485171 N-(4-acetylphenyl)-7-chloro-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide CAS No. 892714-15-7](/img/structure/B2485171.png)
N-(4-acetylphenyl)-7-chloro-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide
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Description
N-(4-acetylphenyl)-7-chloro-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide is a useful research compound. Its molecular formula is C18H14ClNO4 and its molecular weight is 343.76. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthesis
Crystal Structure and Spectroscopy
The synthesis and structural analysis of closely related compounds, such as N-(4-acetylphenyl)quinoline-3-carboxamide, highlight the precision and methodologies employed in characterizing novel organic compounds. These studies often utilize techniques like FT-IR, NMR, UV-Vis spectroscopy, and X-ray crystallography to elucidate chemical structures and interactions (Efraín Polo-Cuadrado et al., 2021).
Material Science Applications
Polymer Synthesis
Research into the synthesis and characterization of aromatic polyamides and poly(amide-imide)s reveals the potential of incorporating specific functional groups, like the carboxamide, for enhancing polymer properties. These studies demonstrate the relevance of such compounds in creating materials with desirable thermal stability and solubility properties (K. Choi & J. Jung, 2004).
Computational Chemistry and Molecular Modeling
Molecular Dynamics and Theoretical Studies
Investigations involving the detailed theoretical analysis of related compounds, such as the study of N-((4-acetylphenyl)carbamothioyl)pivalamide, incorporate density functional theory (DFT) and molecular docking techniques. These approaches are crucial for understanding the molecular behavior, reactivity, and potential biological interactions of novel compounds (A. Saeed et al., 2022).
Biomedical Research
Anticancer Activity
The synthesis of derivatives like 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, and their evaluation for anticancer activity, exemplifies the potential therapeutic applications of compounds within this chemical family. Such research underlines the importance of structural modifications to enhance biological efficacy against specific cancer cell lines (A. Atta & E. Abdel‐Latif, 2021).
Properties
IUPAC Name |
N-(4-acetylphenyl)-7-chloro-1-oxo-3,4-dihydroisochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClNO4/c1-10(21)11-3-6-14(7-4-11)20-17(22)16-8-12-2-5-13(19)9-15(12)18(23)24-16/h2-7,9,16H,8H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMXPFMNUCHVHNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2CC3=C(C=C(C=C3)Cl)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.